Cas no 224054-24-4 (L-Cysteine-1-13C)

• Product Name: L-Cysteine-1-13C
• CAS No: 224054-24-4
• MF: C₃H₇NO₂S
• MW: 122.150834321976
• CID: 1064841
• PubChem ID: 71309363
• Update Time: 2025-07-21

L-Cysteine-1-13C Chemical and Physical Properties

Names and Identifiers

• L-Cysteine-1-13C
• HY-Y0337S3
• MS-22760
• CS-0376142
• L-Cysteine-1-13C, 99 atom % 13C, 98% (CP)
• DB-276990
• L-(1-~13~C)Cysteine
• 224054-24-4
• (1-13C)Cysteine
• L-CYSTEINE (1-13C)
• DTXSID40745847
• (2R)-2-amino-3-sulfanyl(113C)propanoic acid

• Inchi： 1S/C3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/t2-/m0/s1/i3+1
• InChI Key： XUJNEKJLAYXESH-NSQKCYGPSA-N
• SMILES： SC[C@@H]([13C](=O)O)N

Computed Properties

• Exact Mass: 122.02310447g/mol
• Monoisotopic Mass: 122.02310447g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 64.3Ų

L-Cysteine-1-13C Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Cysteine-1-13C

Introduction to L-Cysteine-1-13C (CAS No: 224054-24-4)

L-Cysteine-1-13C, identified by the chemical compound identifier CAS No 224054-24-4, is a specialized isotope-labeled derivative of L-cysteine, a crucial amino acid with significant implications in biochemical research and pharmaceutical development. This compound features a carbon atom at the 1-position labeled with the stable isotope carbon-13 (¹³C), making it particularly valuable for metabolic studies, NMR spectroscopy, and drug metabolism research.

The significance of L-Cysteine-1-13C lies in its ability to serve as a metabolic tracer. Carbon-13 labeling allows researchers to track the incorporation of this amino acid into biological pathways with high precision. This capability is especially useful in studying protein synthesis, enzyme kinetics, and the metabolic fate of drugs that incorporate cysteine residues. The use of ¹³C-labeled compounds has become increasingly prevalent in modern biochemical and pharmacological research due to advancements in mass spectrometry and NMR techniques, which can effectively distinguish between naturally occurring carbon-12 and its heavier isotope.

In recent years, the demand for isotope-labeled amino acids has surged, driven by the need for more accurate and sensitive analytical methods in drug discovery and development. L-Cysteine-1-13C plays a pivotal role in these endeavors by enabling researchers to monitor cysteine metabolism without interference from endogenous amino acids. This is particularly important in studying drugs that undergo post-translational modifications involving cysteine residues, such as disulfide bond formation or thiol oxidation.

One of the most notable applications of L-Cysteine-1-13C is in the field of proteomics. Proteins containing cysteine are often involved in critical biological processes, including signal transduction, antioxidant defense, and enzyme catalysis. By incorporating ¹³C-labeled cysteine, researchers can enhance the resolution of mass spectrometry-based proteomics techniques, leading to more accurate protein identification and quantification. This has profound implications for understanding disease mechanisms and developing targeted therapies.

The pharmaceutical industry has also embraced L-Cysteine-1-13C for its potential in drug metabolism studies. Many therapeutic agents contain cysteine residues that influence their pharmacokinetic properties. By tracking the metabolism of these drugs using ¹³C-labeled cysteine, scientists can gain insights into how drugs are processed within the body. This information is invaluable for optimizing drug dosages, predicting side effects, and developing new drug candidates with improved efficacy and safety profiles.

Advances in synthetic chemistry have made it possible to produce high-purity L-Cysteine-1-13C on an industrial scale. Modern synthetic routes leverage catalytic hydrogenation and isotopic exchange techniques to introduce ¹³C at specific positions while maintaining the biological activity of the amino acid. These advancements ensure that researchers have access to reliable and reproducible sources of labeled compounds, facilitating consistent experimental outcomes across different laboratories.

The use of ¹³C-labeled compounds like L-Cysteine-1-13C aligns with broader trends in metabolomics research. Metabolomics aims to comprehensively analyze small molecules within biological systems, providing a holistic view of metabolic pathways. The incorporation of labeled amino acids into this field enables researchers to reconstruct metabolic networks with greater fidelity, uncovering novel interactions between metabolites and enzymes.

In conclusion, L-Cysteine-1-13C (CAS No: 224054-24-4) represents a significant advancement in biochemical research tools. Its applications span proteomics, drug metabolism studies, and metabolomics, offering researchers unprecedented insights into biological processes at the molecular level. As analytical technologies continue to evolve, the utility of isotope-labeled compounds like L-Cysteine-1-13C will only expand, driving innovation across multiple scientific disciplines.